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Compound of Interest

Compound Name: TAN 420C

Cat. No.: B15562787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological

activity, and available data for the ansamycin antibiotic, TAN 420C. The information is intended

for researchers and professionals involved in drug discovery and development.

Core Chemical and Physical Properties
TAN 420C, also known as Dihydroherbimycin C, is a hydroquinone ansamycin antibiotic. It is

recognized as a minor analogue of the herbimycin complex.
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Property Value Source

CAS Number 91700-91-3 [1][2]

Molecular Formula C₂₉H₄₂N₂O₉ [3]

Molecular Weight 562.65 g/mol [3]

Purity >95% (by HPLC) [4]

Appearance Data not available

Solubility
Soluble in DMSO. Not soluble

in water.
N/A

Storage
Store at -20°C for long-term

storage.
N/A

Biological Activity and Mechanism of Action
TAN 420C has demonstrated both antibacterial and antitumor activities. It is an isolate from the

bacterium Streptomyces hygroscopicus.

Antibacterial Activity
TAN 420C exhibits inhibitory effects against certain Gram-positive bacteria. The minimum

inhibitory concentrations (MICs) for select strains are detailed below.

Bacterial Strain MIC (µg/mL)

Bacillus brevis 50

Micrococcus flavus 25

Antitumor Activity
The compound has shown cytotoxic effects against specific cancer cell lines. The effective

dose for 50% inhibition (ED₅₀) has been determined for the following lymphocytic leukemia cell

lines:
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Cell Line ED₅₀ (µg/mL)

P388 0.34

KB 3.49

The precise mechanism of action for the antitumor activity of TAN 420C has not been fully

elucidated in the available literature. However, its structural similarity to the herbimycin complex

suggests a potential role in the inhibition of cellular signaling pathways crucial for tumor cell

proliferation and survival. Further research is required to identify the specific molecular targets

and signaling cascades affected by TAN 420C.

Synthesis and Experimental Protocols
Detailed information regarding the total synthesis of TAN 420C is not readily available in the

public domain. The compound is primarily obtained through fermentation of Streptomyces

hygroscopicus.

Fermentation and Isolation
A comprehensive protocol for the fermentation of Streptomyces hygroscopicus and the

subsequent isolation and purification of TAN 420C would be detailed in the primary scientific

literature that first described this compound series. Unfortunately, this specific publication, likely

titled "TAN-420 A, B, C, D, and E, new ansamycin antibiotics. I. Taxonomy, fermentation,

isolation, characterization and biological activities," could not be located in the available

databases.

Experimental Assays for Biological Activity
Standard microbiological and cell-based assays were employed to determine the antibacterial

and antitumor activities of TAN 420C.

Antibacterial Susceptibility Testing (MIC Determination): A standard broth microdilution method

would be utilized to determine the Minimum Inhibitory Concentration (MIC) of TAN 420C
against bacterial strains. This typically involves:

Preparation of a serial dilution of TAN 420C in a suitable broth medium.
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Inoculation of each dilution with a standardized suspension of the test bacterium.

Incubation under appropriate conditions (e.g., 37°C for 24 hours).

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible bacterial growth.

Cytotoxicity Assay (ED₅₀ Determination): The cytotoxic effects of TAN 420C on cancer cell lines

are typically assessed using a colorimetric assay such as the MTT or XTT assay. The general

workflow is as follows:

Seeding of cancer cells in 96-well plates at a specific density.

After cell attachment, treatment with various concentrations of TAN 420C.

Incubation for a defined period (e.g., 48-72 hours).

Addition of the assay reagent (e.g., MTT) and incubation to allow for the formation of

formazan crystals by viable cells.

Solubilization of the formazan crystals and measurement of the absorbance at a specific

wavelength.

The ED₅₀ value is calculated as the concentration of TAN 420C that causes a 50% reduction

in cell viability compared to untreated control cells.

Signaling Pathways and Logical Relationships
Due to the limited specific information on the mechanism of action of TAN 420C, a detailed

signaling pathway diagram cannot be constructed at this time. However, based on the known

activities of related ansamycin antibiotics, a hypothetical workflow for investigating its

mechanism of action can be proposed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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